![molecular formula C8H3BrF3NOS2 B595885 4-Bromo-6-(trifluoromethoxy)benzo[d]thiazole-2-thiol CAS No. 1215206-47-5](/img/structure/B595885.png)
4-Bromo-6-(trifluoromethoxy)benzo[d]thiazole-2-thiol
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
“4-Bromo-6-(trifluoromethoxy)benzo[d]thiazole-2-thiol” is a chemical compound with the molecular formula C8H3BrF3NOS2 . It has an average mass of 330.145 Da and a monoisotopic mass of 328.879150 Da .
Molecular Structure Analysis
The molecular structure of this compound includes a benzothiazole ring substituted with a bromine atom and a trifluoromethoxy group .Physical And Chemical Properties Analysis
This compound has a density of 1.9±0.1 g/cm3, a boiling point of 326.5±52.0 °C at 760 mmHg, and a vapor pressure of 0.0±0.7 mmHg at 25°C . It also has a molar refractivity of 63.6±0.3 cm3, a polar surface area of 89 Å2, and a molar volume of 175.4±3.0 cm3 .Scientific Research Applications
Anticonvulsant and Antidepressant Effects
4-Bromo-6-(trifluoromethoxy)benzo[d]thiazole-2-thiol derivatives, particularly benzo[d]thiazol derivatives, have been studied for their potential antidepressant and anticonvulsant effects. For instance, some derivatives displayed significant antidepressant activity in a forced swimming test, outperforming fluoxetine. They also exhibited anticonvulsant effects comparable to phenobarbital or valproate in the maximal electroshock seizure test (Qing‐Hao Jin et al., 2019). Additionally, the synthesis of 7-alkoxy-2H-1,4-benzothiazin-3(4H)-ones and 7-alkoxy-4H-[1,2,4]triazolo[4,3-d]benzo[b][1,4]thiazines starting from 5-methoxybenzo[d]thiazol-2-amine showed promising anticonvulsant activity in tests with mice (Li-Qiu Zhang et al., 2010).
Antioxidant and Anti-inflammatory Effects
Benzothiazole derivatives, including those with the this compound structure, have shown potential antioxidant and anti-inflammatory properties. For example, benzofused thiazole derivatives were synthesized and evaluated for their in vitro antioxidant and anti-inflammatory activities, indicating promising therapeutic potential (Dattatraya G. Raut et al., 2020). A study on 5H-benzo[h]thiazolo[2,3-b]quinazolines also demonstrated their antitumor effect on hepatocellular carcinoma, acting through IL-6 downregulation along with oxidative and metabolic stress reduction (Amit K Keshari et al., 2017).
Neuroprotective and Neuropharmacological Properties
Compounds related to this compound have shown neuroprotective and other neuropharmacological properties. Riluzole, a drug with a similar chemical structure, demonstrated inhibitory effects on glutamatergic transmission, showing anti-nociceptive and anti-allodynic effects in neuropathic pain rat models. It also enhanced GABAergic synaptic transmission, suggesting a mechanism for its action in the spinal dorsal horn (R. Taiji et al., 2021). Another study highlighted riluzole's neuroprotective and palliative effects in a primate model of Parkinson's disease, suggesting its potential role in facilitating dopamine release (A. Benazzouz et al., 1995).
Properties
IUPAC Name |
4-bromo-6-(trifluoromethoxy)-3H-1,3-benzothiazole-2-thione |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H3BrF3NOS2/c9-4-1-3(14-8(10,11)12)2-5-6(4)13-7(15)16-5/h1-2H,(H,13,15) |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
JQMOBYLYYWNJBN-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=C(C=C(C2=C1SC(=S)N2)Br)OC(F)(F)F |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H3BrF3NOS2 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID90682410 |
Source
|
Record name | 4-Bromo-6-(trifluoromethoxy)-1,3-benzothiazole-2(3H)-thione | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID90682410 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
330.1 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
1215206-47-5 |
Source
|
Record name | 4-Bromo-6-(trifluoromethoxy)-1,3-benzothiazole-2(3H)-thione | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID90682410 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.